4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole
Overview
Description
4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole is a chemical compound that has been widely used in scientific research due to its unique properties. It is a pyrazole derivative that has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole is not fully understood, but it is believed to act as a positive allosteric modulator of GABA-A receptors. This results in an increase in the activity of GABA, which is an inhibitory neurotransmitter in the brain. This leads to a decrease in neuronal excitability and anxiolytic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole are diverse and depend on the target receptor. It has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. It has also been shown to have activity against a range of targets, including GABA-A receptors, voltage-gated sodium channels, and potassium channels.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole in lab experiments include its potent activity against a range of targets, its relatively low toxicity, and its ability to cross the blood-brain barrier. However, its limitations include its limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.
Future Directions
There are many future directions for research involving 4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole. These include further studies on its mechanism of action, its potential as a therapeutic agent for anxiety and epilepsy, and its activity against other targets. Additionally, there is a need for the development of more efficient synthesis methods and improved solubility in aqueous solutions.
Synthesis Methods
The synthesis of 4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole involves the reaction of 4-chloro-1-isopropylpyrazole-3-carboxylic acid with methanol and paraformaldehyde in the presence of a strong acid catalyst. The resulting product is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole has been used in a variety of scientific research applications, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have potent activity against a range of targets, including GABA-A receptors, which are important in the treatment of anxiety and epilepsy.
properties
IUPAC Name |
4-chloro-3-(methoxymethyl)-1-propan-2-ylpyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClN2O/c1-6(2)11-4-7(9)8(10-11)5-12-3/h4,6H,5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOSYVALNBJCROY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C(=N1)COC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-1-isopropyl-3-(methoxymethyl)-1H-pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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